N-methyl-4-[methyl(methylsulfonyl)amino]-N-phenylbenzamide
Overview
Description
N-methyl-4-[methyl(methylsulfonyl)amino]-N-phenylbenzamide, also known as NSC 684766, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of cancer therapy. This compound belongs to the class of sulfonamide compounds and has shown promising results in inhibiting the growth of cancer cells.
Mechanism of Action
N-methyl-4-[methyl(methylsulfonyl)amino]-N-phenylbenzamide 684766 works by binding to the colchicine site on microtubules, which prevents the polymerization of tubulin and disrupts the formation of the microtubule network. This disruption leads to the activation of the mitotic checkpoint, which induces cell death in cancer cells.
Biochemical and Physiological Effects:
N-methyl-4-[methyl(methylsulfonyl)amino]-N-phenylbenzamide 684766 has been shown to have a selective cytotoxic effect on cancer cells, while sparing normal cells. It has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. Additionally, N-methyl-4-[methyl(methylsulfonyl)amino]-N-phenylbenzamide 684766 has been shown to induce apoptosis in cancer cells, which is a programmed cell death process that is often disrupted in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-methyl-4-[methyl(methylsulfonyl)amino]-N-phenylbenzamide 684766 is its selectivity towards cancer cells, which makes it a promising candidate for cancer therapy. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.
Future Directions
There are several future directions for the research on N-methyl-4-[methyl(methylsulfonyl)amino]-N-phenylbenzamide 684766. One potential direction is to investigate the use of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another direction is to explore the potential use of N-methyl-4-[methyl(methylsulfonyl)amino]-N-phenylbenzamide 684766 in other diseases, such as Alzheimer's disease, which also involves the disruption of microtubules. Additionally, further studies are needed to optimize the synthesis and formulation of this compound for clinical use.
Scientific Research Applications
N-methyl-4-[methyl(methylsulfonyl)amino]-N-phenylbenzamide 684766 has been extensively studied for its potential applications in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. The compound works by targeting the microtubules in cancer cells, which are necessary for cell division and growth. By disrupting the microtubules, N-methyl-4-[methyl(methylsulfonyl)amino]-N-phenylbenzamide 684766 can induce cell death in cancer cells.
properties
IUPAC Name |
N-methyl-4-[methyl(methylsulfonyl)amino]-N-phenylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c1-17(14-7-5-4-6-8-14)16(19)13-9-11-15(12-10-13)18(2)22(3,20)21/h4-12H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SECSOUBKXUVYRQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)N(C)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-4-[methyl(methylsulfonyl)amino]-N-phenylbenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.